Benzyl (1-cyano-2-phenylethyl)carbamate

• IUPAC Name: benzyl N-(1-cyano-2-phenylethyl)carbamate
• InChI: InChI=1S/C17H16N2O2/c18-12-16(11-14-7-3-1-4-8-14)19-17(20)21-13-15-9-5-2-6-10-15/h1-10,16H,11,13H2,(H,19,20)
• InChI Key: OYNUPIUEKUPWOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C#N)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H16N2O2
• DSSTOX Substance ID: DTXSID50473649
• Molecular Weight: 280.32 g/mol
• CAS RN: 109522-26-1

Description

Benzyl (1-cyano-2-phenylethyl)carbamate is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Benzyl (1-cyano-2-phenylethyl)carbamate is used in the synthesis of complex organic compounds. For instance, it has been used in the Au(I)-catalyzed intramolecular hydroamination of N-allenyl carbamates, which is effective for forming piperidine derivatives (Zhang et al., 2006).

• It is involved in studies related to the behavior of substituted pyrimidinones in acidic media, leading to the synthesis of various organic compounds like 3-cyano-4-anilino-5-formyl-2-pyridone and 3-chloro-4-cyanobenzo[b][1,6]-naphthyridine (Yalysheva et al., 1986).

• Research on the pyrolysis of benzyl 2-oxazolecarbamates and benzyl 4-alkylallophanates has been conducted. Heating benzyl 5-phenyl-2-oxazolecarbamate at high temperatures leads to the formation of various organic compounds (Tanaka et al., 1982).

• It is used in the synthesis of 1-substituted 2-amino-3-cyanopyrroles, serving as a precursor for pyrrolo[2,3-d]pyrimidines, highlighting its application in organic synthesis (Chien et al., 2004).

• Its application extends to the field of photocarboxylation, specifically in the carboxylation of benzylic C–H bonds with CO2 to form 2-arylpropionic acids under metal-free conditions (Meng et al., 2019).

• It has been used in the synthesis of phenyl 1-benzyloxycarbonylamino arylmethylphosphinopeptide derivatives, demonstrating its utility in peptide synthesis (Dai & Chen, 1997).

• In organometallic chemistry, it's involved in the synthesis of chiral (η6-p-Cymene)ruthenium(II) complexes containing monodentate acylthiourea ligands, which are used in asymmetric transfer hydrogenation of ketones (Sheeba et al., 2014).

• The compound has also been studied in the context of hydrolysis reactions, particularly in the alkaline hydrolysis of model carbamates and polyurethanes, providing insights into the stability and reactivity of these materials (Matuszak et al., 1973).